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Compound of Interest

Compound Name: 2-Methyl-4-propoxyaniline

CAS No.: 857007-46-6

Cat. No.: B3158307

Get Quote

Introduction & Chemical Profile[1][2][3][4][5][6][7]
2-Methyl-4-propoxyaniline (also known as 4-propoxy-o-toluidine) is a functionalized aniline

derivative utilized as a high-value intermediate in the synthesis of bioactive small molecules,

including indolyl-pyridinyl-propenones investigated for anticancer activity (methuosis induction)

and potential taste modulation agents.[1][2]

Accurate characterization of this compound is critical due to the reactivity of the primary amine

and the lipophilicity introduced by the propoxy chain. Common challenges include oxidative

degradation (browning), positional isomer contamination (e.g., 3-methyl isomers), and peak

tailing in reverse-phase chromatography.[1][2]

Physicochemical Properties[1][2]
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Property Value Notes

CAS Number 857007-46-6 Verified Identifier

Formula C₁₀H₁₅NO

Molecular Weight 165.23 g/mol

Appearance Pale yellow to brown oil/solid Darkens upon oxidation

LogP (Predicted) ~2.51 Moderately Lipophilic

pKa (Predicted) ~5.0 (Conjugate Acid) Ionized at pH < 5

Solubility DMSO, Methanol, DCM Low solubility in water

Safety & Handling (Critical)
Warning: As an aniline derivative, this compound poses potential risks of methemoglobinemia

and skin sensitization.[2]

Engineering Controls: All weighing and solution preparation must occur within a certified

chemical fume hood.

Storage: Store at 2–8°C under an inert atmosphere (Argon or Nitrogen) to prevent oxidation.

PPE: Nitrile gloves (double-gloved recommended), safety goggles, and lab coat.[1][2]

Analytical Workflow Overview
The following diagram outlines the decision matrix for characterizing 2-Methyl-4-
propoxyaniline, moving from raw material identification to quantitative purity assessment.
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Figure 1: Analytical workflow for the complete characterization of 2-Methyl-4-propoxyaniline.

Protocol 1: High-Performance Liquid
Chromatography (HPLC-UV)[1][2]
Objective: Quantitative purity analysis and detection of non-volatile impurities. Challenge: The

basic amino group (

) interacts with residual silanols on silica columns, causing peak tailing.[1][2] Solution: Use of a
"Base-Deactivated" (End-capped) C18 column with a low pH mobile phase to ensure the amine
is fully protonated (cationic) and elutes with good symmetry, or a high pH method to keep it
neutral.[1][2] Method A (Low pH) is recommended for compatibility with LC-MS.[1][2]

Chromatographic Conditions
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Parameter Setting

Instrument HPLC with Diode Array Detector (DAD)

Column
Agilent ZORBAX Eclipse Plus C18 (4.6 x 100

mm, 3.5 µm) or equivalent

Column Temp 30°C

Flow Rate 1.0 mL/min

Injection Vol 5.0 µL

Detection UV at 235 nm (primary), 280 nm (secondary)

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile (ACN) + 0.1% Formic Acid

Gradient Program[1][2]
Time (min) % Mobile Phase B Description

0.0 10% Initial Hold

10.0 90% Linear Ramp

12.0 90% Wash

12.1 10% Re-equilibration

15.0 10% End

Sample Preparation[2]
Diluent: 50:50 Water:Acetonitrile.[1][2]

Stock Solution: Dissolve 10 mg of sample in 10 mL Diluent (1.0 mg/mL).

Working Standard: Dilute Stock 1:10 to obtain 0.1 mg/mL.

Filtration: Filter through a 0.22 µm PTFE syringe filter before injection.
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Protocol 2: Gas Chromatography - Mass
Spectrometry (GC-MS)[1][2]
Objective: Confirmation of molecular weight (

) and detection of volatile organic impurities (solvents, starting materials). Note: Direct injection
is suitable, but if peak tailing is observed, derivatization with acetic anhydride is recommended.
[2]

Instrument Parameters
System: GC-MS (Single Quadrupole)[1][2][3][4]

Column: DB-5ms (30 m × 0.25 mm × 0.25 µm)[1][2]

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow)

Inlet: Split Mode (20:1), 250°C

Transfer Line: 280°C[3]

Ion Source: 230°C (EI mode, 70 eV)

Temperature Program
Initial: 60°C (Hold 1 min) - Solvent Delay

Ramp 1: 20°C/min to 200°C

Ramp 2: 10°C/min to 300°C (Hold 3 min)

Expected MS Fragmentation (EI)
Molecular Ion (

): m/z 165 (Strong)[1][2]

Base Peak: Likely m/z 122 or 123 (Loss of propyl chain via McLafferty rearrangement or

cleavage).[1][2]
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Tropylium Ion: Characteristic aromatic fragments around m/z 77-91.[1][2]

Protocol 3: Structural Identification (NMR)
Objective: Unequivocal structural confirmation distinguishing the 2-methyl isomer from the 3-

methyl isomer.

1H NMR (400 MHz, DMSO-d6)
0.96 ppm (t, 3H): Methyl of the propoxy group (

).[1][2]

1.68 ppm (m, 2H): Methylene of the propoxy group (

).[1][2]

2.05 ppm (s, 3H): Aryl-Methyl group at Position 2 (

).[1][2]

3.78 ppm (t, 2H): Oxymethylene (

).[1][2]

4.50 ppm (br s, 2H): Amine protons (

).[1][2] Shift varies with concentration.

Aromatic Region (

6.5 - 6.8 ppm):

Look for an ABC spin system (or ABX) characteristic of 1,2,4-substitution.[1][2]

H3 (Ortho to CH3, Meta to NH2): Doublet (small coupling).[2]

H5 (Ortho to Propoxy): Doublet of doublets.[1][2]

H6 (Ortho to NH2): Doublet.[1][2]

Structural Logic Diagram
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NMR Spectrum Analysis
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Figure 2: NMR structural elucidation logic for 2-Methyl-4-propoxyaniline.

References
Synthesis & Bioactivity Context: Prompt, A. H., et al. (2015).[1][2] Synthesis and Biological

Evaluation of Indolyl-Pyridinyl-Propenones Having Either Methuosis or Microtubule

Disruption Activity. Journal of Medicinal Chemistry, 58(7), 3093–3111.[2] (Describes the

synthesis of 2-Methyl-4-propoxyaniline as intermediate 5b).

General Aniline Analysis (EPA Method): U.S. EPA.[1][2] (1996).[1][2] Method 8131: Aniline

and Selected Derivatives by Gas Chromatography.

HPLC Method Development for Anilines: Restek Corporation. Analysis of Anilines by HPLC-

UV. (General reference for base-deactivated column selection).

Chemical Database: PubChem Compound Summary: 2-Methyl-4-propoxyaniline (Related

isomer data and physical properties).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3158307/docs?utm_src=pdf-body-img#application-note-analytical-characterization-of-2-methyl-4-propoxyaniline
https://www.benchchem.com/product/b3158307/docs?utm_src=pdf-body#application-note-analytical-characterization-of-2-methyl-4-propoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline-hydrochloride
https://www.benchchem.com/product/b3158307/docs?utm_src=pdf-body#application-note-analytical-characterization-of-2-methyl-4-propoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-propoxyaniline-hydrochloride
https://www.benchchem.com/product/b3158307/docs?utm_src=pdf-body#application-note-analytical-characterization-of-2-methyl-4-propoxyaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3158307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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